5-Nitro-6,7-dibromo-1,4-dihydro-2,3-quinoxalinedione

• Molecular Formula: C8H3Br2N3O4
• Molecular Weight: 364.93 g/mol
• IUPAC Name: 6,7-dibromo-5-nitro-1,4-dihydroquinoxaline-2,3-dione
• InChI: InChI=1S/C8H3Br2N3O4/c9-2-1-3-5(6(4(2)10)13(16)17)12-8(15)7(14)11-3/h1H,(H,11,14)(H,12,15)
• InChI Key: HPDZNXVZXICVSF-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C(=C1Br)Br)[N+](=O)[O-])NC(=O)C(=O)N2
• synonyms: 6,7-dibromo-5-nitro-2,3-quinoxalinedione; ACEA 1031; ACEA-1031

Description

5-Nitro-6,7-dibromo-1,4-dihydro-2,3-quinoxalinedione, also known as 5-Nitro-6,7-dibromo-1,4-dihydro-2,3-quinoxalinedione, is a useful research compound. Its molecular formula is C8H3Br2N3O4 and its molecular weight is 364.93 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The procedure of Cheeseman, G. W. H., J. Chem. Soc. 1170 (1962) was adapted. To a stirred suspension of 6,7-dibromo-1,4-dihydro-2,3-quinoxalinedione (576 mg, 1.8 mMol) in concentrated H2SO4 (6 mL) at 0° C. for 30 min. was added KNO3 (220 mg, 2.18 mMol, Baker) in one portion. The mixture was stirred at 0° C. for 3 h then at room temperature for one day. The color of mixture was changed from red to yellow brown. Then it was poured into ice (60 g) resulting in the separation of a bright yellow precipitate, which was collected by filtration and washed with distilled water (2×2 mL) followed by ethanol (2×1 mL) to get 498 mg of crude 5-nitro-6,7-dibromo-1,4-dihydro-2,3-quinoxalinedione (76%, contains minor impurities by NMR). Crystallization from DMSO/H2O gave pure 5-nitro-6,7-dibromo-1,4-dihydro-2,3-quinoxalinedione as bright yellow microcrystals; mp: 352°-354° C. (dec.). IR (KBr, cm-1): 3387; 3256; 1756; 1700; 1537. NMR (1H, DMSO-d6): δ7.475 (s, 1H); 12.217 (s, 1H); 12.265 (s, 1H). HRMS: calcd for C8H3N3O4Br2 (M+) m/z: 362.8489; found: 362.8509.

Synthesis routes and methods II

Procedure details